Cobalt(2+);diiodide;dihydrate
Description
Cobalt(2+);diiodide;dihydrate, also known as Cobalt (II) Iodide Dihydrate, is a compound with the linear formula CoI2•2H2O . It appears as green crystals . It is generally available in most volumes and high purity, submicron and nanopowder forms may be considered .
Synthesis Analysis
Cobalt(II) iodide is prepared by treating cobalt powder with gaseous hydrogen iodide . The hydrated form CoI2.6H2O can be prepared by the reaction of cobalt(II) oxide (or related cobalt compounds) with hydroiodic acid .Molecular Structure Analysis
The molecular structure of Cobalt(2+);diiodide;dihydrate is represented by the linear formula CoI2•2H2O . The compound has a molecular weight of 348.72 g/mol .Chemical Reactions Analysis
Cobalt is much less reactive than iron. It is stable to atmospheric oxygen unless heated . Cobalt(II) iodide is stable in acid solution and in the absence of complexing agents .Physical And Chemical Properties Analysis
Cobalt(2+);diiodide;dihydrate has a melting point of 100 °C (dec.) . Its solubility in H2O is 376.2 g/100 mL H2O (45 °C) . The exact mass of the compound is 348.76327 g/mol .Safety And Hazards
Future Directions
Cobalt(II) ions are considered promising for the development of superdense data storage devices and for use as qubits in quantum computers . The reversible electron transfer from the Co2+ ion to the redox-active ligand can provide switching of the magnetic moment through valence tautomerism in the system .
properties
IUPAC Name |
cobalt(2+);diiodide;dihydrate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Co.2HI.2H2O/h;2*1H;2*1H2/q+2;;;;/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GIJGBKYNIRFTKD-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O.O.[Co+2].[I-].[I-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CoH4I2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.773 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Cobalt(2+);diiodide;dihydrate | |
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